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Introduction

Strigolactones (SLs) are a class of carotenoid-derived phytohormones that play a pivotal role in
regulating plant architecture, development, and responses to environmental stimuli. GR24 is a
widely used synthetic analog of strigolactones, valued for its high activity and stability, making it
an invaluable tool for researchers.[1][2] It has been recognized for its ability to suppress shoot
branching, modulate root system architecture, and enhance plant tolerance to various abiotic
stresses, such as drought and salinity.[1][3][4] Under nutrient-deficient conditions, SLs can
promote the development of lateral roots and root hairs, thereby improving nutrient uptake.[1]
[2] These characteristics have positioned GR24 as a promising agent for improving crop
resilience and maintaining yield under challenging environmental conditions.

These application notes provide a summary of quantitative data on the effects of GR24 on
various crops, detailed experimental protocols for its application, and diagrams illustrating its
mechanisms of action and experimental workflows.

Data Presentation: Quantitative Effects of GR24 on
Crop Performance

The application of GR24 has shown varied, concentration-dependent effects on the growth,
physiology, and yield of different crops, particularly under abiotic stress conditions.

Table 1: Effects of GR24 on Winter Wheat (Triticum aestivum)
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GR24
Stress Condition Concentration &

Application Method

Observed Effect Reference

1puM & 10 pM (in

Drought o
irrigation water)

Increased root and
shoot dry weight;
significantly enhanced
yield compared to
untreated, stressed

plants.

1 pM & 10 pM (foliar

Drought
spray)

Increased yield

compared to

untreated, stressed

plants, though less g
effective than

irrigation application.

Salinity 10 pM (foliar spray)

Increased potassium
(K+) content and
[6]

K+/Na+ ratio in salt-

stressed plants.

Table 2: Effects of GR24 on Maize (Zea mays)
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GR24
Stress Condition Concentration &
Application Method

Observed Effect Reference

Drought (60% Field 0.01mgL1& 0.1 mg
Capacity) L~1 (foliar spray)

Significantly increased

cob diameter, cob

weight, number of 7]
seeds per cob, and

number of seeds per

plant.

Drought Seed Priming

Improved drought
tolerance, with

positive effects on the [8]
number of seeds per

cob and per plant.

Table 3: Effects of GR24 on Sunflower (Helianthus annuus)
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GR24
Stress Condition Concentration &

Application Method

Observed Effect Reference

Salinity (150 mM
NaCl)

0.01 mg L1 (foliar
spray)

Mitigated salt stress
impacts; however, root
and shoot fresh/dry
weights were still [1112]
greatly decreased

compared to non-

saline control.

Salinity (150 mM
NacCl)

0.01 mg L~ (foliar
spray)

Enhanced
photosynthetic rate
(+9.29%), stomatal
conductance
(+77.5%), and

K+/Ca2+ ion content

[1](2]

under control

conditions.

Table 4: Effects of GR24 on Other Species
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. GR24
Species . Observed Effect Reference
Concentration

Inhibited hypocotyl
Arabidopsis thaliana 3 UM & 25 uM elongation in a dose- [9][10]
dependent manner.

Enhanced fine root
initiation and lateral
_ branching under
Citrus Rootstock C-32 2.5 uM ) [11]
nitrogen and
phosphorus

deficiency.

Inhibitory effects on
) root growth,
Citrus Rootstock C-32 5 uM & 10 uM ) [11]
particularly under full

nutrition.

Signaling Pathways and Mechanisms of Action

GR24 influences plant development and stress response through a complex signaling network,
primarily by interacting with other hormone pathways and regulating gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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